Cas no 163380-20-9 (Ezetimibe Diacetate)

• Product Name: Ezetimibe Diacetate
• CAS No: 163380-20-9
• MF: C₂₈H₂₅F₂NO₅
• MW: 493.498615026474
• CID: 904751
• PubChem ID: 10505317
• Update Time: 2025-04-19

Ezetimibe Diacetate Chemical and Physical Properties

Names and Identifiers

• Ezetimibe Diacetate
• EZETIMIBE DIACETATE,WHITE FOAM
• [4-[(2S,3R)-3-[(3R)-3-acetyloxy-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxoazetidin-2-yl]phenyl] acetate
• DTXSID30440935
• 163380-20-9
• (3R,4S)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-4-[4-(acetyloxy)phenyl]-1-(4-fluorophenyl)-2-azetidinone
• CHEMBL176885
• SCHEMBL1998220

• Inchi： 1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26-,27-/m1/s1
• InChI Key： DCEGDCNFJOXKQY-ZONZVBGPSA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@H](CC[C@H](C2C=CC(=CC=2)F)OC(C)=O)[C@H]1C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 493.17000
• Monoisotopic Mass: 493.17007922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 5.74380